Cas no 941236-30-2 (3-(3-CHLOROPHENYL)-2,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID)

3-(3-CHLOROPHENYL)-2,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID structure
941236-30-2 structure
Product Name:3-(3-CHLOROPHENYL)-2,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
CAS No:941236-30-2
MF:C15H12ClN3O2
MW:301.727682113647
CID:1983098
PubChem ID:16653171
Update Time:2025-04-21

3-(3-CHLOROPHENYL)-2,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 3-(3-CHLOROPHENYL)-2,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
    • 3-(3-chlorophenyl)-2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
    • DTXSID60586496
    • AKOS002671302
    • 941236-30-2
    • Inchi: 1S/C15H12ClN3O2/c1-8-13(10-4-3-5-11(16)6-10)14-17-7-12(15(20)21)9(2)19(14)18-8/h3-7H,1-2H3,(H,20,21)
    • InChI Key: KGQWCTTVAVRLFJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C(C)=NN2C(C)=C(C(=O)O)C=NC2=1

Computed Properties

  • Exact Mass: 301.0618043Da
  • Monoisotopic Mass: 301.0618043Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 67.5Ų
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm